Cas no 930037-61-9 (N-(4-methoxyphenyl)methyl-1H-indazole-3-carboxamide)

N-(4-methoxyphenyl)methyl-1H-indazole-3-carboxamide structure
930037-61-9 structure
Product Name:N-(4-methoxyphenyl)methyl-1H-indazole-3-carboxamide
CAS No:930037-61-9
MF:C16H15N3O2
MW:281.309203386307
CID:6267724
PubChem ID:9070042
Update Time:2024-01-05

N-(4-methoxyphenyl)methyl-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methoxyphenyl)methyl-1H-indazole-3-carboxamide
    • N-[(4-methoxyphenyl)methyl]-1H-indazole-3-carboxamide
    • SR-01000913148
    • SR-01000913148-1
    • AB00761661-01
    • F2491-0021
    • Z32388176
    • AKOS024651451
    • AKOS008932303
    • VU0495126-1
    • N-(4-methoxybenzyl)-1H-indazole-3-carboxamide
    • 930037-61-9
    • Inchi: 1S/C16H15N3O2/c1-21-12-8-6-11(7-9-12)10-17-16(20)15-13-4-2-3-5-14(13)18-19-15/h2-9H,10H2,1H3,(H,17,20)(H,18,19)
    • InChI Key: HXCNLRFMVUGFKT-UHFFFAOYSA-N
    • SMILES: O=C(C1C2C=CC=CC=2NN=1)NCC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 281.116426730g/mol
  • Monoisotopic Mass: 281.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 355
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67Ų

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